Cas no 303985-15-1 (4-Chlorobenzyl (3,5-dimethyl-4-isoxazolyl)methyl sulfide)

• Product Name: 4-Chlorobenzyl (3,5-dimethyl-4-isoxazolyl)methyl sulfide
• CAS No: 303985-15-1
• MF: C₁₃H₁₄ClNOS
• MW: 267.774361133575
• CID: 5013900
• Update Time: 2023-08-25

4-Chlorobenzyl (3,5-dimethyl-4-isoxazolyl)methyl sulfide Chemical and Physical Properties

Names and Identifiers

• MLS000694913
• 4-chlorobenzyl (3,5-dimethyl-4-isoxazolyl)methyl sulfide
• SMR000334788
• 4-({[(4-chlorophenyl)methyl]sulfanyl}methyl)-3,5-dimethyl-1,2-oxazole
• BDBM90542
• cid_1471871
• HMS2627J24
• 4-[(4-chlorophenyl)methylsulfanylmethyl]-3,5-dimethyl-1,2-oxazole
• 4-[[(4-chlorobenzyl)thio]methyl]-3,5-dimethyl-isoxazole
• 4-[[(4-chlorophenyl)methylthio]methyl]-3,5-dimethylisoxazole
• 4-Chlorobenzyl (3,5-dimethyl-4-isoxazolyl)methyl sulfide

• Inchi： 1S/C13H14ClNOS/c1-9-13(10(2)16-15-9)8-17-7-11-3-5-12(14)6-4-11/h3-6H,7-8H2,1-2H3
• InChI Key： JVMYKOAVLBNEIE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSCC1C(C)=NOC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 234
• XLogP3: 3.7
• Topological Polar Surface Area: 51.3